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Abstract: This document provides a comprehensive technical guide on the application of
aqueous lithium bromide (LiBr) solutions in absorption heat pump and chiller systems. It is
intended for researchers, scientists, and engineering professionals engaged in energy systems
and sustainable technology development. The guide covers the fundamental thermodynamic
principles of the LiBr-H20 working pair, details various system configurations, and presents
robust protocols for system operation, maintenance, and troubleshooting. A central focus is
placed on explaining the causality behind operational choices and ensuring the reliability of the
described procedures.

Introduction: The Role of Lithium Bromide in
Thermal Energy Transformation

Absorption heat pumps (AHPSs) represent a compelling technology for energy efficiency,
primarily through the utilization of waste heat. Unlike conventional vapor-compression systems
that rely on mechanical energy (compressors), absorption systems use a thermally driven
chemical cycle.[1] The most prevalent working fluid pair for applications above 0°C is a solution
of lithium bromide (LiBr) as the absorbent salt and water (H20) as the refrigerant.[1][2]
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The strong hygroscopic nature of lithium bromide allows it to readily absorb water vapor, even
at low pressures and temperatures, which is the foundational principle of the technology.[3]
This process enables the upgrading of low-grade thermal energy (e.g., industrial waste heat,
solar thermal energy, or geothermal water) into more valuable outputs, such as chilled water for
air conditioning or higher-temperature hot water for process heating.[4][5]

Key Advantages:

o Energy Efficiency: Primarily driven by thermal energy, electrical consumption is minimal,
often only 5% of an equivalent electric chiller, used for running small pumps and controls.[1]

[5]

» Sustainability: Utilizes otherwise wasted heat, reducing primary energy consumption and
greenhouse gas emissions. The refrigerant (water) is environmentally benign, with no ozone
depletion or global warming potential.[1][6][7]

» Reliability: The systems have few moving parts, leading to low vibration, quiet operation, and
high reliability.[1][5]

Limitations:

e Crystallization Risk: LiBr solutions can solidify or "crystallize" if the concentration becomes
too high or the temperature drops too low, potentially blocking flow and halting operation.[3]

[8]

» Corrosion Potential: Aqueous LiBr is corrosive to certain metals, necessitating careful
material selection and the use of corrosion inhibitors.[5][9]

e Vacuum Requirement: The system operates under a deep vacuum, which must be
meticulously maintained to prevent performance degradation from air leakage.[5][10]

Fundamental Principles of the LiBr-H20 Absorption
Cycle

The operation of a LiBr-H20 heat pump is governed by the thermodynamic properties of the
solution, specifically its temperature, pressure, and concentration.[11][12] The entire cycle
leverages the principle that by absorbing water vapor, the highly concentrated LiBr solution
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maintains a very low pressure in the evaporator, allowing the refrigerant (water) to boil at low
temperatures (e.g., 4°C).

The basic single-effect absorption cycle consists of four main heat-exchanging components:
the evaporator, absorber, generator, and condenser.[6]

The Cycle Explained:

Evaporator: In a low-pressure vessel, liquid refrigerant (water) is sprayed over a tube bundle.
It evaporates at a low temperature by absorbing heat from a process fluid (e.g., water for air
conditioning) flowing through the tubes, thus producing a chilling effect.[3][6]

Absorber: The water vapor produced in the evaporator migrates to the absorber, where it is
readily absorbed by a concentrated LiBr solution (the "strong solution™). This absorption
process is exothermic, and the heat released is removed by cooling water. The resulting
"weak solution" is now diluted with refrigerant.[1][13]

Generator (Desorber): The weak solution is pumped to a higher-pressure vessel, the
generator. Here, an external heat source (e.g., steam, hot water, or flue gas) is applied.[1]
This heat boils the refrigerant (water) out of the solution, separating the water vapor and re-
concentrating the LiBr solution.[2]

Condenser: The high-pressure water vapor from the generator flows to the condenser. Here,
it is cooled by the same cooling water source used for the absorber, causing it to condense
back into a liquid. This high-pressure liquid refrigerant is then sent back to the evaporator
through an expansion device, completing the refrigerant loop.[6] Simultaneously, the
reconcentrated strong LiBr solution returns to the absorber to continue the absorption
process.[13]
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Diagram 1: Workflow of a Single-Effect LiBr Absorption Cycle.

System Configurations and Performance

LiBr absorption systems are categorized primarily by how many generators they employ to

improve thermal efficiency, or Coefficient of Performance (COP).

Single-Effect Systems

A single-effect chiller uses one generator, as described in the fundamental cycle.[14] It is

simpler in design and can operate with lower-temperature heat sources, such as low-pressure
steam or hot water (typically 80-120°C).[15][16] The COP for single-effect systems generally
ranges from 0.7 to 0.8.
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Double-Effect Systems

To enhance efficiency, a double-effect system incorporates a second, low-temperature
generator and an additional heat exchanger.[17][18] The high-temperature generator is driven
by a primary heat source (e.g., medium-pressure steam). The hot refrigerant vapor produced in
this first generator is then used as the heat source for the second, low-temperature generator,
which operates at a lower pressure.[14][17] This cascading use of energy results in a
significantly higher COP, typically between 1.2 and 1.55.[15][17] However, they require a
higher-grade heat source to operate effectively.
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Diagram 2: Simplified Double-Effect LiBr Absorption Cycle.

© 2026 BenchChem. All rights reserved. 6/17 Tech Support


https://www.benchchem.com/product/b7949589/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-lithium-bromide-in-advanced-heat-pump-systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Feature Single-Effect System Double-Effect System
Typical COP 0.7-0.8 1.2 - 1.55[15][17]

> 120°C (e.g., steam at 2.5-8
Heat Source Temp. 80°C - 120°C

bar)[15][19]

2 Generators (High & Low
Components 1 Generator

Temp)[14][17]
Complexity Lower Higher

o Low-grade waste heat, solar Higher-grade waste heat,
Application ) ]
thermal direct-fired

Application Protocols
Protocol 1: LiBr Solution Preparation and Management

Objective: To prepare and maintain the aqueous lithium bromide solution within specified
concentration, purity, and pH ranges to ensure optimal performance and prevent corrosion.

Materials & Equipment:

¢ High-purity Lithium Bromide (LiBr) salt

» Deionized or distilled water

e Corrosion Inhibitor (e.g., Lithium Chromate, Lithium Molybdate)

e pH Adjuster (e.g., Lithium Hydroxide - LiOH)

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
o Sealed mixing tank with agitator

o Hydrometer or digital density meter for concentration measurement

e pH meter
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Procedure:

o Safety First: Don appropriate PPE. LiBr solution can cause skin and eye irritation. Consult
the Material Safety Data Sheet (MSDS) before handling.

e Charging Water: Fill the mixing tank with the calculated volume of deionized water.

» Dissolving LiBr: Slowly add the pre-weighed LiBr salt to the water while continuously
agitating. The dissolution is exothermic; monitor the temperature to avoid boiling.

e Adding Inhibitors: Once the LiBr is fully dissolved and the solution has cooled, add the
specified corrosion inhibitor. The concentration is critical and should follow manufacturer
guidelines.

o Concentration Check: Measure the specific gravity or density of the solution at a known
temperature. Compare this to a standard concentration chart to verify the LiBr percentage by
weight. Adjust with deionized water or LiBr salt as needed.

e pH Adjustment: Measure the pH of the solution. It should typically be maintained in a slightly
alkaline range (e.g., 9.0-10.5) to aid in the formation of a protective oxide layer on metal
surfaces. Adjust carefully with small additions of LiOH if necessary.[10]

o Solution Filtering: Before charging into the heat pump, filter the solution to remove any
suspended impurities that could cause blockages or serve as nucleation sites for corrosion.
[10][20]

Protocol 2: Crystallization Prevention and Mitigation

Causality: Crystallization occurs when the LiBr concentration exceeds its solubility limit at a
given temperature.[3][21] This creates a solid, salt-like slush that can block pipes and heat
exchangers, causing a "forced outage”.[21][7][8] The primary causes are excessively low
cooling water temperatures, which over-cools the strong solution returning to the absorber, or
excessive heat input in the generator, which over-concentrates the solution.[8]
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Diagram 3: Logic Flow for Crystallization Causes and Prevention.

Prevention Protocol:

e Cooling Water Control: Maintain the cooling water inlet temperature within the manufacturer's
specified range. Avoid sudden drops in temperature.

e Heat Input Modulation: Ensure the heat input to the generator is modulated based on the
cooling load. This prevents over-concentration of the LiBr solution.

e Automated Shutdown (Dilution Cycle): All modern chillers have an automated shutdown
sequence. This "dilution cycle" runs the solution pump for a period after the heat source is
shut off, allowing the concentrated solution in the generator to mix with the weaker solution in
the absorber, lowering the overall concentration to a safe level for shutdown.[8][22] Never
interrupt this cycle.

¢ Monitoring Systems: Utilize built-in controls that monitor solution temperature and
concentration. A temperature relay at the generator outlet can cut off the heat supply if the
solution temperature exceeds a setpoint, indicating a risk of over-concentration.[22]
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Decrystallization Protocol (for recovery): CAUTION: This procedure should only be performed
by trained personnel.

« |solate the Blockage: Identify the location of the crystallized salt, which is often in the solution
heat exchanger or the lines leading to the absorber.

o Apply Gentle Heat: Carefully apply an external heat source (e.g., hot water circulation,
heating tape) to the blocked area. The goal is to slowly raise the temperature of the solution
to increase the solubility of the LiBr and redissolve the crystals.

o Circulate Dilute Solution: If possible, use the system's pumps to carefully circulate warm,
dilute solution from other parts of the unit to the crystallized area to aid in dissolution.[8]

» Verify Flow: Once the blockage is cleared, verify that solution flow has been restored before
attempting to restart the system. Investigate and rectify the root cause of the crystallization
event.

Protocol 3: System Maintenance

Objective: To ensure the long-term reliability, safety, and efficiency of the LiBr absorption heat
pump through regular inspection and preventative maintenance.
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Maintenance Task Frequency

Protocol |/ Justification

Vacuum Integrity Check Annually

A high vacuum is critical for
performance.[10][20] Air
leakage introduces non-
condensable gases that
accumulate on heat transfer
surfaces, inhibiting
performance and increasing
corrosion.[8] Perform a leak
test using nitrogen
pressurization or a helium leak
detector.[10]

Purging Non-Condensables As needed

Operate the purge system to
remove any accumulated non-
condensable gases (like
hydrogen, a byproduct of

corrosion).[8]

Solution Chemistry Analysis Annually

Test the LiBr solution for
concentration, pH, and
inhibitor levels.[10] An
incorrect chemical balance can
lead to severe corrosion.
Adjust as per Protocol 1. A
change in color from golden
yellow to dark red or green can
indicate contamination or
corrosion.[10][20]

Heat Exchanger Tube
_ 1-3 Years
Cleaning

The condenser, absorber, and
evaporator tubes can develop
scale from the cooling/chilled
water circuits, which severely
impedes heat transfer.[20]
Perform mechanical or
chemical cleaning as required.
[20]
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Check relief valves, flow

switches, and temperature

Inspect Safety Devices Annually
sensors to ensure they are
functioning correctly.[23]
Inspect hermetic pumps for
Pump Inspection Annually proper operation and any signs

of wear.[23]

Materials Compatibility

The corrosive nature of LiBr solutions requires careful selection of materials for wetted

components to ensure a long operational life.

Component

Recommended Materials

Rationale | Notes

Heat Exchanger Tubes

Copper-Nickel (Cu-Ni) Alloys,
Titanium

Excellent corrosion resistance
and good thermal conductivity.
[9][19] Titanium is used for
applications with aggressive
cooling water (e.g., seawater).
[19]

Vessel Shells

Carbon Steel

Cost-effective, but relies
entirely on the effectiveness of
corrosion inhibitors and proper
solution chemistry for

protection.

Pumps & Valves

Stainless Steel (e.g., 316L),
High-Alloy Metals

Critical components requiring
high resistance to localized

and general corrosion.[9]

Conclusion

Lithium bromide absorption heat pumps are a robust and energy-efficient technology for

harnessing low-grade thermal energy. Their successful application hinges on a thorough

understanding of the underlying thermodynamic principles and adherence to strict operational
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and maintenance protocols. For researchers and scientists, the key areas for innovation lie in
developing more effective and environmentally friendly corrosion inhibitors, exploring
alternative working pairs to overcome the crystallization limitations of LiBr, and advancing
control strategies to further optimize system performance and reliability.[24] By following the
guidelines presented in this document, professionals can ensure the safe, efficient, and long-
lasting operation of these valuable energy-saving systems.
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